Cas no 1219802-87-5 (PROPAZINE-D14 (DI-ISO-PROPYL-D14))

• Product Name: PROPAZINE-D14 (DI-ISO-PROPYL-D14)
• CAS No: 1219802-87-5
• MF: C₉H₁₆ClN₅
• MW: 243.796103477478
• CID: 1058339
• Update Time: 2025-10-31

PROPAZINE-D14 (DI-ISO-PROPYL-D14) Chemical and Physical Properties

Names and Identifiers

• Propazine-d14 (di-iso-propyl-d14)
• Propazine-d14 (di-iso-propyl-d14)100µg
• PROPAZINE-D14 (DI-ISO-PROPYL-D14)

• Inchi： 1S/C9H16ClN5/c1-5(2)11-8-13-7(10)14-9(15-8)12-6(3)4/h5-6H,1-4H3,(H2,11,12,13,14,15)/i1D3,2D3,3D3,4D3,5D,6D
• InChI Key： WJNRPILHGGKWCK-ZVEBFXSZSA-N
• SMILES： C([2H])(C([2H])([2H])[2H])(C([2H])([2H])[2H])NC1N=C(Cl)N=C(NC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])N=1

Additional information on PROPAZINE-D14 (DI-ISO-PROPYL-D14)

PROPAZINE-D14 (DI-ISO-PROPYL-D14) and CAS No. 1219802-87-5: A Comprehensive Overview

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, PROPAZINE-D14 (DI-ISO-PROPYL-D14), identified by the CAS number CAS No. 1219802-87-5, has garnered significant attention due to its unique isotopic properties and potential applications in various scientific domains.

The compound PROPAZINE-D14 is a deuterated derivative of propazine, a tricyclic antipsychotic agent. Deuterium labeling, as seen in this compound, involves the replacement of hydrogen atoms with deuterium (²H), which is an isotope of hydrogen. This modification can alter the physical and chemical properties of the molecule, making it particularly useful in metabolic studies and drug discovery processes.

In recent years, the use of deuterated compounds in pharmaceutical research has seen a surge due to their ability to provide insights into metabolic pathways and enhance the bioavailability of drugs. The introduction of deuterium atoms can lead to increased metabolic stability, reduced clearance rates, and prolonged half-lives of therapeutic agents. This makes PROPAZINE-D14 an invaluable tool in the development of novel antipsychotic medications and other related therapeutics.

The CAS number CAS No. 1219802-87-5 serves as a unique identifier for this compound, ensuring accurate classification and retrieval of information in scientific databases. This standardized system is crucial for researchers to access detailed chemical and physical properties, synthesis methods, and safety data.

Current research in the field of medicinal chemistry has highlighted the importance of isotopically labeled compounds in understanding drug interactions at the molecular level. Studies have demonstrated that deuterated analogs can exhibit different pharmacokinetic profiles compared to their non-deuterated counterparts. For instance, PROPAZINE-D14 has been investigated for its potential to reduce side effects associated with traditional antipsychotic drugs while maintaining therapeutic efficacy.

The structural integrity of PROPAZINE-D14 allows for detailed spectroscopic analysis, including NMR (Nuclear Magnetic Resonance) and mass spectrometry techniques. These methods are essential for confirming the presence of deuterium atoms and studying their influence on molecular dynamics. The insights gained from such analyses can guide further modifications and optimizations in drug design.

In addition to its applications in drug development, PROPAZINE-D14 has been explored in environmental chemistry for tracing organic pollutants. The stable isotope labeling technique enhances the sensitivity and specificity of analytical methods used in environmental monitoring, aiding in the detection and quantification of trace contaminants.

The synthesis of PROPAZINE-D14 involves sophisticated chemical methodologies that require precise control over reaction conditions. Advanced techniques such as catalytic hydrogenation and isotopic exchange reactions are employed to achieve high yields of deuterated products. These synthetic strategies are critical for ensuring the purity and consistency required for pharmaceutical applications.

The pharmacological properties of PROPAZINE-D14 have been compared with those of its parent compound, propazine, through preclinical studies. These studies have revealed that deuterium labeling does not significantly alter the binding affinity to target receptors but enhances metabolic stability. This finding underscores the potential of isotopic labeling as a strategy for improving drug candidates.

The regulatory landscape for deuterated pharmaceuticals is evolving rapidly, with agencies such as the FDA and EMA providing guidelines for their development and approval. The use of compounds like PROPAZINE-D14 necessitates rigorous testing to demonstrate safety and efficacy under regulatory standards. This ensures that patients receive medications that are both effective and well-tolerated.

The future prospects of PROPAZINE-D14 extend beyond traditional pharmaceutical applications into emerging fields such as precision medicine and personalized therapeutics. The ability to tailor drug molecules with specific isotopic labels opens new avenues for targeted treatment strategies tailored to individual patient needs.

In conclusion, PROPAZINE-D14 (DI-ISO-PROPYL-D14), identified by its CAS number CAS No. 1219802-87-5, represents a significant advancement in pharmaceutical research. Its unique isotopic properties make it a valuable tool for studying metabolic pathways, enhancing drug stability, and developing novel therapeutics. As scientific understanding progresses, the applications of such deuterated compounds are expected to expand, contributing to innovative solutions in medicine and beyond.